molecular formula C22H28O4 B1234051 Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)- CAS No. 1474-15-3

Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-

Cat. No.: B1234051
CAS No.: 1474-15-3
M. Wt: 356.5 g/mol
InChI Key: MVLYYRYIEZOWIZ-FLMHVLNXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(17Z)-3,11-dioxopregna-4,17(20)-dien-21-oic acid methyl ester is a steroid ester that is methyl (17E)-pregna-4,17-dien-21-oate substituted by oxo groups at positions 3 and 11. It is a 3-oxo-Delta(4) steroid, an 11-oxo steroid, a steroid ester and a methyl ester. It derives from a hydride of a pregnane.

Scientific Research Applications

Metabolic Intermediate Studies

  • Intermediate in Cortisol Conversion : Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate and related compounds have been studied as intermediates in the biological conversion of cortisol. Research indicates that certain isomers of these compounds are significant metabolites in the metabolic pathway of cortisol dehydroxylation, demonstrating stereospecificity in their metabolic conversion (Singer, Iohan, & Monder, 1986).

Structural Analysis

  • Crystallographic Studies : The compound's structure has been analyzed through crystallography, revealing insights into molecular conformations and interactions. Such studies contribute to understanding the physical and chemical properties of steroidal compounds (Müller, 2015).

Synthesis and Modification

  • Synthesis Techniques : Various synthetic methods have been developed for related compounds, providing a foundation for the production and modification of similar steroidal structures for research and therapeutic applications. This includes methods for specific labelling, modification of the steroidal structure, and exploring different synthetic routes (Pniewska, Anulewicz, & Uszycka-Horawa, 1996; Sartori & Winters, 1980).

Receptor Binding Studies

  • Receptor Binding Research : Studies have focused on the binding affinity of methyl 3,11-dioxopregna-4,17(20)-dien-21-oate derivatives to specific receptors, providing insights into their potential therapeutic applications and interactions with biological systems (Lee, Bradlow, Morán, & Sherman, 1981).

Photochemical Reactions

  • Photochemical Analysis : Photochemical reactions of related compounds have been investigated, revealing interesting transformations and novel structures. This research provides insights into the chemical behavior of such compounds under various conditions (Obayashi, Mizuta, & Noguchi, 1979).

Properties

CAS No.

1474-15-3

Molecular Formula

C22H28O4

Molecular Weight

356.5 g/mol

IUPAC Name

methyl (2Z)-2-[(8S,9S,10R,13S,14S)-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-ylidene]acetate

InChI

InChI=1S/C22H28O4/c1-21-9-8-15(23)10-13(21)4-6-16-17-7-5-14(11-19(25)26-3)22(17,2)12-18(24)20(16)21/h10-11,16-17,20H,4-9,12H2,1-3H3/b14-11-/t16-,17-,20+,21-,22+/m0/s1

InChI Key

MVLYYRYIEZOWIZ-FLMHVLNXSA-N

Isomeric SMILES

C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2C(=O)C[C@]\4([C@H]3CC/C4=C/C(=O)OC)C

SMILES

CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4=CC(=O)OC)C

Canonical SMILES

CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4=CC(=O)OC)C

1474-15-3

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-
Reactant of Route 2
Reactant of Route 2
Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-
Reactant of Route 3
Reactant of Route 3
Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-
Reactant of Route 4
Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-
Reactant of Route 5
Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-
Reactant of Route 6
Methyl 3,11-dioxopregna-4,17(20)-dien-21-oate (Z)-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.